11-(3-Methoxypropyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one

• IUPAC Name: 11-(3-methoxypropyl)-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-12-one
• InChI: InChI=1S/C13H16N2O2S2/c1-17-7-3-6-15-12(16)10-8-4-2-5-9(8)19-11(10)14-13(15)18/h2-7H2,1H3,(H,14,18)
• InChI Key: FVNNOJLXYSLYAF-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=O)C2=C(NC1=S)SC3=C2CCC3
• Molecular Formula: C13H16N2O2S2
• Molecular Weight: 296.4 g/mol
• CAS No.: 565174-25-6

Description

11-(3-Methoxypropyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one is a useful research compound. Its molecular formula is C13H16N2O2S2 and its molecular weight is 296.4. The purity is usually 95%.
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Biological Activity

11-(3-Methoxypropyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one is a complex organic compound that exhibits unique biological activities due to its intricate tricyclic structure and the presence of sulfur and nitrogen atoms. This article explores its biological activity, mechanisms of action, and potential applications in various fields.

Chemical Structure and Properties

The molecular formula of the compound is C16H14N2O2S2, with a molecular weight of 330.4 g/mol. The compound features a tricyclic framework that includes functional groups capable of interacting with biological macromolecules.

Property	Value
Molecular Formula	C16H14N2O2S2
Molecular Weight	330.4 g/mol
CAS Number	380436-97-5
Purity	≥95%

The biological activity of this compound primarily involves its interaction with specific molecular targets:

• Target Proteins : The compound has been shown to interact with Exoenzyme S from Pseudomonas aeruginosa in complex with human 14-3-3 protein beta . This interaction influences several cellular processes including signal transduction and apoptosis.
• Biochemical Pathways : By modulating these pathways, the compound may affect cellular responses to stress and control the cell cycle.

Biological Activity

Research indicates that this compound exhibits a range of biological activities:

• Antimicrobial Activity : The compound demonstrates significant antimicrobial properties against various bacterial strains, particularly those resistant to conventional antibiotics.
• Anticancer Properties : Preliminary studies suggest that it may inhibit cancer cell proliferation by inducing apoptosis in tumor cells.
• Antioxidant Effects : The ability to modulate oxidative stress pathways positions this compound as a potential antioxidant agent.

Case Studies

Several studies have investigated the biological activity of this compound:

• Study 1 : A study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against multidrug-resistant strains of bacteria, suggesting its potential as a novel antibiotic agent .
• Study 2 : In vitro assays demonstrated that the compound significantly reduced the viability of human cancer cell lines (e.g., HeLa and MCF-7) through apoptosis induction mechanisms .